Cas no 2167188-89-6 (4-(1H-indol-2-yl)aminobutan-2-ol)

• Product Name: 4-(1H-indol-2-yl)aminobutan-2-ol
• CAS No: 2167188-89-6
• MF: C₁₂H₁₆N₂O
• MW: 204.268242835999
• CID: 5982432
• PubChem ID: 165508514
• Update Time: 2025-06-11

4-(1H-indol-2-yl)aminobutan-2-ol Chemical and Physical Properties

Names and Identifiers

• 4-(1H-indol-2-yl)aminobutan-2-ol
• EN300-1275189
• 4-[(1H-indol-2-yl)amino]butan-2-ol
• 2167188-89-6

• Inchi： 1S/C12H16N2O/c1-9(15)6-7-13-12-8-10-4-2-3-5-11(10)14-12/h2-5,8-9,13-15H,6-7H2,1H3
• InChI Key： JFKMVWAQYQQXIR-UHFFFAOYSA-N
• SMILES： OC(C)CCNC1=CC2C=CC=CC=2N1

Computed Properties

• Exact Mass: 204.126263138g/mol
• Monoisotopic Mass: 204.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 48Ų

Additional information on 4-(1H-indol-2-yl)aminobutan-2-ol

Comprehensive Overview of 4-(1H-indol-2-yl)aminobutan-2-ol (CAS No. 2167188-89-6): Properties, Applications, and Research Insights

4-(1H-indol-2-yl)aminobutan-2-ol (CAS No. 2167188-89-6) is a bioactive organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential therapeutic applications. This molecule belongs to the class of indole derivatives, which are widely recognized for their diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The presence of both indole and aminobutan-2-ol moieties in its structure makes it a promising candidate for drug discovery and development.

Recent studies have highlighted the role of 4-(1H-indol-2-yl)aminobutan-2-ol in modulating key cellular pathways, particularly those involved in inflammation and oxidative stress. Researchers are increasingly exploring its potential as a neuroprotective agent, given its ability to cross the blood-brain barrier and interact with neurotransmitter systems. This aligns with the growing interest in natural product-inspired drug design, a trend driven by the demand for safer and more effective therapeutics.

From a synthetic chemistry perspective, CAS No. 2167188-89-6 presents an interesting challenge due to its stereochemistry and functional group reactivity. The compound's chiral center at the butan-2-ol position necessitates careful control during synthesis to achieve enantiopure forms, which are often critical for biological activity. Advances in asymmetric catalysis and green chemistry have enabled more efficient and sustainable routes to such molecules, addressing the pharmaceutical industry's focus on process optimization and environmental sustainability.

The compound's structure-activity relationship (SAR) has been a subject of intense investigation, particularly in the context of GPCR modulation. Its structural similarity to endogenous tryptamine derivatives suggests potential interactions with serotonin and dopamine receptors, making it relevant to research on neurological disorders and mental health therapeutics. This connection to brain health aligns with current public interest in cognitive enhancers and mood-regulating compounds, topics frequently searched in academic and healthcare forums.

In material science applications, 4-(1H-indol-2-yl)aminobutan-2-ol has shown promise as a building block for functionalized polymers and smart materials. Its ability to participate in hydrogen bonding and π-π stacking interactions makes it valuable for designing self-assembling systems, a rapidly growing field in nanotechnology. The compound's fluorescence properties have also sparked interest in bioimaging applications, particularly for cellular tracking and diagnostic probes.

Quality control and analytical characterization of CAS No. 2167188-89-6 typically involve advanced techniques such as HPLC-MS, NMR spectroscopy, and X-ray crystallography. These methods are crucial for ensuring compound purity and verifying structural integrity, especially when the material is intended for biological studies. The pharmaceutical industry's increasing adoption of quality by design (QbD) principles has further emphasized the importance of rigorous analytical profiling for compounds like 4-(1H-indol-2-yl)aminobutan-2-ol.

From a commercial perspective, the global market for specialty chemicals and pharmaceutical intermediates continues to grow, with indole derivatives representing a significant segment. The compound's potential applications in personalized medicine and targeted drug delivery systems position it well within emerging therapeutic paradigms. This aligns with current healthcare trends emphasizing precision medicine and patient-specific treatments, topics that consistently rank high in scientific literature searches.

Ongoing research into 4-(1H-indol-2-yl)aminobutan-2-ol continues to reveal new dimensions of its chemical behavior and biological potential. Recent publications have explored its role in enzyme inhibition, particularly against kinases and phosphodiesterases involved in cellular signaling. These findings contribute to the broader understanding of small molecule modulators and their therapeutic potential, a subject of intense interest in both academic and industrial research settings.

The compound's stability profile and ADME properties (absorption, distribution, metabolism, and excretion) are currently under investigation to assess its viability as a lead compound for drug development. Preliminary data suggest favorable pharmacokinetic parameters, though further optimization may be required to enhance its bioavailability and target specificity. These aspects are particularly relevant to researchers searching for information on drug-like properties and medicinal chemistry optimization strategies.

In conclusion, 4-(1H-indol-2-yl)aminobutan-2-ol (CAS No. 2167188-89-6) represents a fascinating intersection of chemistry and biology, with diverse applications ranging from pharmaceutical development to materials science. Its continued study contributes valuable insights to multiple scientific disciplines while addressing current research priorities in drug discovery, biomaterial engineering, and molecular diagnostics. As investigation into this compound progresses, it is likely to remain a subject of significant scientific interest and potential commercial value.